Cas no 2228345-86-4 (1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole)

• Product Name: 1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole
• CAS No: 2228345-86-4
• MF: C₆H₁₁N₅
• MW: 153.185039758682
• CID: 6217739
• PubChem ID: 165703982
• Update Time: 2025-10-30

1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole
• EN300-1733363
• 2228345-86-4
• 1-[2-(azetidin-3-yl)ethyl]-1H-1,2,3,4-tetrazole

• Inchi： 1S/C6H11N5/c1(6-3-7-4-6)2-11-5-8-9-10-11/h5-7H,1-4H2
• InChI Key： HEWHZKUAMWUDBC-UHFFFAOYSA-N
• SMILES： N1CC(CCN2C=NN=N2)C1

Computed Properties

• Exact Mass: 153.10144537g/mol
• Monoisotopic Mass: 153.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole

Introduction to 1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole (CAS No: 2228345-86-4)

1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2228345-86-4, this molecule represents a unique structural motif that combines a tetrazole ring with an azetidine moiety, creating a framework that is of great interest for its potential biological activity. The tetrazole ring is known for its versatility in drug design due to its ability to form hydrogen bonds and its stability under various chemical conditions. The azetidine component introduces a cyclic amine structure, which can further modulate the compound's interactions with biological targets.

The synthesis of 1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the functionalization of the tetrazole ring to introduce the desired substituents. This is followed by the coupling of the azetidine unit, which requires precise control over reaction conditions to ensure high yield and purity. The final product is characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm its structural integrity.

In recent years, there has been a surge in research focused on tetrazole-containing compounds due to their diverse pharmacological properties. Studies have demonstrated that tetrazoles can exhibit antimicrobial, anti-inflammatory, and anticancer activities. The presence of the azetidine ring in 1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole adds an additional layer of complexity to its potential biological effects. This combination has led to investigations into its possible applications as a lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of 1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole is its potential as a scaffold for drug discovery. The structural features of this compound make it an attractive candidate for further modification to enhance its pharmacological profile. Researchers are exploring various strategies to optimize its bioavailability and target specificity. For instance, computational modeling and molecular dynamics simulations are being employed to predict how different modifications might affect the compound's interactions with biological receptors.

The pharmaceutical industry has shown particular interest in compounds that can modulate enzyme activity or interfere with signaling pathways involved in disease progression. 1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole has been investigated for its potential role in inhibiting key enzymes associated with metabolic disorders and cancer. Preliminary studies suggest that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammatory diseases.

Another area of active research involves the exploration of 1-2-(azetidin-3-yl)ethyl-1H-1,2,3,4-tetrazole as a component in combination therapies. The synergistic effects of combining multiple compounds with different mechanisms of action have been well-documented in clinical settings. By leveraging the unique properties of this molecule, researchers aim to develop treatment regimens that are more effective than single-agent therapies. This approach is particularly relevant in addressing complex diseases such as cancer and autoimmune disorders.

The development of novel drug candidates is often hindered by challenges related to synthetic accessibility and cost-effective production. However, 1 - 2 - ( az et id ine - 3 - yl ) eth yl - 1 H - 1 , 2 , 3 , 4 - tetr az ole has been found to be relatively accessible through established synthetic routes. This accessibility makes it an attractive candidate for further development and commercialization. Pharmaceutical companies are increasingly interested in compounds that can be produced efficiently while maintaining high purity standards.

The safety profile of any potential therapeutic agent is paramount before it can be considered for clinical use. Extensive preclinical studies are conducted to evaluate the toxicity and pharmacokinetic properties of 1 - 2 - ( az et id ine - 3 - yl ) eth yl - 1 H - 1 , 2 , 3 , 4 - tetr az ole . These studies include acute toxicity assays, chronic toxicity tests, and pharmacokinetic profiling to ensure that the compound behaves predictably within biological systems. The results from these studies provide critical insights into how the compound should be dosed and administered if it progresses to clinical trials.

Advances in biotechnology have enabled more sophisticated approaches to drug discovery and development. Techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have accelerated the identification of promising candidates like 1 - 2 - ( az et id ine - 3 - yl ) eth yl - 1 H - 1 , 2 , 3 , 4 - tetr az ole . These methods allow researchers to rapidly test large libraries of compounds against biological targets and identify those with optimal binding affinities.

The integration of computational tools into drug discovery workflows has significantly enhanced the efficiency of lead optimization processes. Machine learning algorithms can predict how different modifications might affect a compound's bioactivity based on existing data sets. This predictive capability allows researchers to focus their efforts on synthesizing compounds with the highest potential for success.

In conclusion, 1 - 2 - ( az et id ine - 3 - yl ) eth yl - 1 H - 1 , 2 , 3 , 4 - tetr az ole represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis is feasible through well-established methods, making it an attractive option for both academic research and industrial development programs . As our understanding of biological systems continues to grow, this compound may play a significant role in addressing some of today's most challenging medical conditions .